7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline
Overview
Description
7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline, also known as DM-PQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. DM-PQ is a heterocyclic compound that belongs to the class of quinoline derivatives.
Mechanism of Action
The mechanism of action of 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline is not fully understood. However, it has been suggested that 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline may work by inhibiting the activity of certain enzymes that are involved in the development and progression of cancer. 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline may also work by reducing inflammation in the body.
Biochemical and Physiological Effects:
7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline has been shown to have a number of biochemical and physiological effects. 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline has been shown to inhibit the growth of cancer cells in vitro and in vivo. 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline has also been shown to reduce inflammation in the body. In addition, 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline has a number of advantages for lab experiments. 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline is relatively easy to synthesize and is readily available. 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline is also stable and can be stored for long periods of time. However, there are also some limitations to using 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline in lab experiments. 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline is not very soluble in water, which can make it difficult to work with in aqueous solutions. In addition, 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are a number of future directions for research on 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline. One area of research is to further explore the anticancer properties of 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline and to investigate its potential use in cancer therapy. Another area of research is to investigate the potential use of 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline as an anti-inflammatory agent. In addition, future research could explore the neuroprotective effects of 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline and its potential use in the treatment of neurodegenerative diseases.
Scientific Research Applications
7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline has been studied for its potential applications in scientific research. 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline has been shown to have anticancer properties and has been studied for its potential use in cancer therapy. 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline has also been studied for its potential use as an anti-inflammatory agent. In addition, 7,8-dimethyl-4-(1H-pyrazol-1-ylcarbonyl)-2-(4-pyridinyl)quinoline has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
(7,8-dimethyl-2-pyridin-4-ylquinolin-4-yl)-pyrazol-1-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N4O/c1-13-4-5-16-17(20(25)24-11-3-8-22-24)12-18(23-19(16)14(13)2)15-6-9-21-10-7-15/h3-12H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NTDDBJLVLKAIDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)C(=CC(=N2)C3=CC=NC=C3)C(=O)N4C=CC=N4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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